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Compound of Interest

Compound Name: Potassium cyanate-13C,15N

Cat. No.: B15555328 Get Quote

For researchers, scientists, and drug development professionals, understanding the

fundamental properties and applications of isotopically labeled compounds is paramount. This

in-depth guide focuses on Potassium Cyanate-¹³C,¹⁵N, a crucial tool in metabolic research and

drug discovery.

This document provides a detailed overview of the core properties, synthesis, and applications

of Potassium Cyanate-¹³C,¹⁵N. It is designed to be a practical resource, offering both

summarized data and procedural outlines for laboratory use.

Core Properties of Potassium Cyanate-¹³C,¹⁵N
Potassium Cyanate-¹³C,¹⁵N is a stable, isotopically labeled version of potassium cyanate. The

incorporation of carbon-13 (¹³C) and nitrogen-15 (¹⁵N) isotopes allows for its use as a tracer in

metabolic studies and as an internal standard for quantitative analysis by nuclear magnetic

resonance (NMR) and mass spectrometry (MS).[1][2]

Physical and Chemical Properties
The fundamental physical and chemical properties of Potassium Cyanate-¹³C,¹⁵N are

summarized in the table below. These properties are primarily based on the unlabeled

compound, with adjustments for the isotopic labeling.
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Property Value Source(s)

Molecular Formula K¹³C¹⁵NO [3][4]

Molecular Weight 83.10 g/mol [3][4]

Appearance White to off-white solid [5]

Melting Point 315 °C (decomposes) [6]

Solubility Soluble in water [6]

CAS Number (labeled) 69545-34-2

Synthesis of Potassium Cyanate-¹³C,¹⁵N
The synthesis of isotopically labeled potassium cyanate is crucial for its application in research.

Two primary methods have been described for the preparation of labeled potassium cyanate,

which can be adapted for the dual-labeled ¹³C,¹⁵N variant.

Synthesis from Labeled Urea
One common method involves the reaction of isotopically labeled urea with a potassium salt at

high temperatures.[7]

Experimental Protocol:

Reactant Preparation: Thoroughly mix commercially available ¹³C,¹⁵N-labeled urea with

anhydrous potassium carbonate in a 2:1 molar ratio in a ceramic crucible.

Heating: Heat the mixture gradually to 400 °C in a furnace. The reaction proceeds with the

evolution of ammonia and carbon dioxide gas.

Reaction Monitoring: Maintain the temperature until the effervescence ceases, indicating the

completion of the reaction. The mixture will become a molten liquid.

Product Isolation: Carefully pour the molten product onto a cool, dry surface to solidify.

Purification: The crude Potassium Cyanate-¹³C,¹⁵N can be purified by recrystallization from

hot water or a suitable alcohol-water mixture.
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Synthesis by Ozonation of Labeled Cyanide
A more recent and facile method involves the ozonation of isotopically labeled potassium

cyanide.[8] This method offers a rapid and efficient alternative to traditional high-temperature

synthesis.

Experimental Protocol:

Solution Preparation: Dissolve commercially available Potassium Cyanide-¹³C,¹⁵N (K¹³C¹⁵N)

in slightly basic water.

Ozonation: Bubble a stream of ozone-enriched oxygen through the solution. The reaction

progress can be monitored by the disappearance of the cyanide starting material using

appropriate analytical techniques (e.g., colorimetric tests or spectroscopic methods).

Product Isolation: Once the reaction is complete, the resulting solution contains Potassium

Cyanate-¹³C,¹⁵N. The product can be used directly in solution for subsequent reactions or

isolated by evaporation of the solvent. The crude product can be purified by recrystallization

if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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